1-Octyl-3-methyl-1H-pyrazol-5(4H)-one
Cat. No. B8472777
M. Wt: 210.32 g/mol
InChI Key: RMWAUOKTFDJYCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05314998
Procedure details
A mixture of 19.63 g 3-methyl-3-pyrazolin-5-one and 42.30 g 1-bromooctane was stirred and heated at 135° C. for 50 hour. After cooling, the reaction mixture was triturated with 200 ml water, treated with 17.00 g sodium bicarbonate in small portions, and heated to 100° C. for 1 hour. After cooling, the mixture was extracted with chloroform (3×100 ml portions). The combined extracts were dried over anhydrous calcium chloride and the solvent evaporated to give an oily residue crystallized from hexane (at -5° C.) to give 2,4-dihydro-5-methyl-2-octyl-3H-pyrazol-3-one (17.50 g, 42% yield) as white plates, m.p. 59° C.
Yield
42%
Identifiers
|
REACTION_CXSMILES
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[CH3:1][C:2]1[NH:3][NH:4][C:5](=[O:7])[CH:6]=1.Br[CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH3:16]>>[CH3:1][C:2]1[CH2:6][C:5](=[O:7])[N:4]([CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH3:16])[N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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19.63 g
|
|
Type
|
reactant
|
|
Smiles
|
CC=1NNC(C1)=O
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|
Name
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|
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Quantity
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42.3 g
|
|
Type
|
reactant
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Smiles
|
BrCCCCCCCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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135 °C
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Stirring
|
Type
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CUSTOM
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|
Details
|
was stirred
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|
Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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|
Details
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the reaction mixture was triturated with 200 ml water
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ADDITION
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Type
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ADDITION
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Details
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treated with 17.00 g sodium bicarbonate in small portions
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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heated to 100° C. for 1 hour
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|
Duration
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1 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
the mixture was extracted with chloroform (3×100 ml portions)
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
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The combined extracts were dried over anhydrous calcium chloride
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent evaporated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give an oily residue
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CUSTOM
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Type
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CUSTOM
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|
Details
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crystallized from hexane (at -5° C.)
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
CC=1CC(N(N1)CCCCCCCC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17.5 g | |
| YIELD: PERCENTYIELD | 42% | |
| YIELD: CALCULATEDPERCENTYIELD | 41.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
